Cas no 941909-04-2 (1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product name: 1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 941909-04-2
• MF: C₂₀H₁₄Cl₂N₄O₂
• MW: 413.25676202774
• CID: 6203135
• PubChem ID: 16952062

1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• AKOS024648204
• 1-[(2,4-dichlorophenyl)methyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• 1-(2,4-dichlorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 941909-04-2
• F2437-0387

• Inchi： 1S/C20H14Cl2N4O2/c21-15-4-3-14(16(22)10-15)12-25-17-2-1-7-24-18(17)19(27)26(20(25)28)11-13-5-8-23-9-6-13/h1-10H,11-12H2
• InChI Key： SVVPJHRURBUWTE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(N(C(C2C1=CC=CN=2)=O)CC1C=CN=CC=1)=O)Cl

Computed Properties

• Exact Mass: 412.0493811g/mol
• Monoisotopic Mass: 412.0493811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 3.2

Additional information on 1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Comprehensive Analysis of 1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS No. 941909-04-2)

The compound 1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS No. 941909-04-2) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique scaffold combines a pyrido[3,2-d]pyrimidine core with substituted aromatic rings, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione has surged due to their versatility in drug discovery. The presence of both dichlorophenyl and pyridinyl moieties enhances its binding affinity to target proteins, a feature often explored in kinase inhibitor development. This aligns with the growing trend of personalized medicine, where researchers seek compounds with high specificity and low off-target effects.

The synthesis of CAS No. 941909-04-2 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its yield and purity. These methods address the industry's focus on green chemistry and sustainable production, which are frequently searched topics in scientific forums and AI-driven research platforms.

From a pharmacological perspective, the pyrido[3,2-d]pyrimidine-2,4-dione scaffold is known for its diverse bioactivity. Studies suggest that derivatives of this core structure exhibit anti-inflammatory, antimicrobial, and anticancer properties. While 1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is still under investigation, its structural features hint at potential applications in treating chronic diseases, a hot topic in global healthcare discussions.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to ensure reproducibility—a critical factor for regulatory compliance in pharmaceutical development. The rise of AI-powered analytical tools has further streamlined this process, enabling faster data interpretation and quality control. This intersection of traditional chemistry and modern technology resonates with professionals searching for "cutting-edge compound analysis techniques."

In agrochemical research, the dichlorophenyl segment of CAS No. 941909-04-2 has drawn interest for its potential role in crop protection formulations. With increasing global emphasis on food security, compounds with pesticidal or herbicidal activity are highly sought after. However, thorough environmental impact assessments are essential, reflecting the public's growing concern about sustainable agriculture practices.

Patent landscapes reveal that derivatives of pyrido[3,2-d]pyrimidine-2,4-dione are frequently claimed in intellectual property filings, highlighting their commercial value. The specific compound 1-(2,4-dichlorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione may represent a strategic intermediate for proprietary formulations, aligning with industry searches for "novel chemical entities with patent potential."

Future research directions for CAS No. 941909-04-2 likely include structure-activity relationship (SAR) studies to optimize its therapeutic index. Computational chemistry approaches, such as molecular docking and QSAR modeling, are expected to play a pivotal role—addressing the frequent query of "how AI accelerates drug discovery." These advancements could position this compound as a valuable asset in addressing unmet medical needs.